5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole

• IUPAC Name: 6-chloro-2-[(4-fluorophenyl)methylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C14H10ClFN2S/c15-10-3-6-12-13(7-10)18-14(17-12)19-8-9-1-4-11(16)5-2-9/h1-7H,8H2,(H,17,18)
• InChI Key: CMBIFMJYKAVYEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=NC3=C(N2)C=C(C=C3)Cl)F
• Molecular Formula: C14H10ClFN2S
• Molecular Weight: 292.8 g/mol

Description

5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole is a benzimidazole derivative that has been extensively studied for its potential as a therapeutic agent. This compound has shown promising results in various scientific research applications, including cancer treatment, antimicrobial activity, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of 5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or proteins involved in cell proliferation and survival. It has also been shown to induce apoptosis or programmed cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. It has also been shown to have antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, it has anti-inflammatory effects and has been shown to reduce inflammation in animal models of arthritis.

Advantages and Limitations for Lab Experiments

5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It has also shown promising results in various scientific research applications, making it a promising therapeutic agent. However, there are also limitations to its use in lab experiments. It may have off-target effects or toxicity, which need to be carefully evaluated. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on 5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole. One potential direction is to further investigate its anticancer properties and potential use in cancer treatment. Another direction is to explore its antimicrobial activity and potential use as an antibacterial agent. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications. Overall, 5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole is a promising compound with potential for future research and therapeutic applications.

Synthesis Methods

The synthesis of 5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole involves the reaction of 4-fluorobenzyl mercaptan with 5-chloro-1H-benzimidazole in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

5-chloro-2-[(4-fluorobenzyl)thio]-1H-benzimidazole has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has shown promising results in cancer treatment, antimicrobial activity, and anti-inflammatory effects.